![molecular formula C20H29NO B5162805 N,N-diethyl-6-(2-naphthyloxy)-1-hexanamine](/img/structure/B5162805.png)
N,N-diethyl-6-(2-naphthyloxy)-1-hexanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-diethyl-6-(2-naphthyloxy)-1-hexanamine, also known as DHMA, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in research and medicine. DHMA is a member of the amphetamine family and is structurally similar to other compounds such as DMAA and ephedrine.
Mechanism of Action
N,N-diethyl-6-(2-naphthyloxy)-1-hexanamine is believed to work by increasing the release of neurotransmitters such as norepinephrine and dopamine in the brain. This can lead to increased focus and alertness, as well as improved mood and cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on the body. These include increased heart rate and blood pressure, as well as increased metabolic rate and energy expenditure. This compound has also been shown to have a thermogenic effect, meaning that it can increase body temperature and promote weight loss.
Advantages and Limitations for Lab Experiments
N,N-diethyl-6-(2-naphthyloxy)-1-hexanamine has a number of advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its effects on the body are well understood. However, this compound can be difficult to work with due to its high potency and potential for side effects, and it may not be suitable for all types of experiments.
Future Directions
There are a number of potential future directions for research on N,N-diethyl-6-(2-naphthyloxy)-1-hexanamine. One area of interest is the development of new drugs based on this compound that could be used to treat neurological disorders such as ADHD. Another area of interest is the study of this compound's effects on athletic performance and weight loss, which could have implications for the development of new sports supplements and weight loss drugs. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound on the body, as well as its potential for side effects and toxicity.
Synthesis Methods
N,N-diethyl-6-(2-naphthyloxy)-1-hexanamine can be synthesized through a multi-step process involving the reaction of 2-naphthol with diethylamine, followed by the addition of hexanoyl chloride and purification through recrystallization. The purity of the compound can be confirmed through methods such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
N,N-diethyl-6-(2-naphthyloxy)-1-hexanamine has been studied for its potential applications in the field of medicine and research. One study found that this compound was able to increase the release of norepinephrine and dopamine in the brain, which could have implications for the treatment of attention deficit hyperactivity disorder (ADHD) and other neurological disorders.
Properties
IUPAC Name |
N,N-diethyl-6-naphthalen-2-yloxyhexan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29NO/c1-3-21(4-2)15-9-5-6-10-16-22-20-14-13-18-11-7-8-12-19(18)17-20/h7-8,11-14,17H,3-6,9-10,15-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTJDCASWJMQJOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCCCCCOC1=CC2=CC=CC=C2C=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.